Cas no 78776-25-7 ((2E)-3-4-(Diethylamino)phenylacrylic Acid)

• Product Name: (2E)-3-4-(Diethylamino)phenylacrylic Acid
• CAS No: 78776-25-7
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 553481
• PubChem ID: 15571461
• Update Time: 2025-06-08

(2E)-3-4-(Diethylamino)phenylacrylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[4-(diethylamino)phenyl]-
• (2E)-3-[4-(Diethylamino)phenyl]acrylic acid
• (E)-3-[4-(diethylamino)phenyl]prop-2-enoic acid
• (2E)-3-[4-(diethylamino)phenyl]prop-2-enoic acid
• p-Diaethylaminozimtsaeure
• p-Diethylaminozimtsaeure
• 3-[4-(Diethylamino)phenyl]-2-propenoic acid
• p-(Diethylamino)cinnamic acid
• EN300-1453698
• 3-(4-(diethylamino)phenyl)acrylic acid
• SCHEMBL4729449
• (E)-3-(4-(DIETHYLAMINO)PHENYL)ACRYLIC ACID
• LS-02351
• MFCD00017303
• CS-0298104
• (2E)-3-[4-(diethylamino)phenyl]acrylicacid
• SCHEMBL8313188
• 4-(N,N-Diethylamino)cinnamic acid
• 3-[4-(diethylamino)phenyl]prop-2-enoic acid
• GEO-02810
• 83799-76-2
• EN300-1868613
• 78776-25-7
• 2-Propenoic acid, 3-[4-(diethylamino)phenyl]-
• AKOS000125901
• ALBB-006630
• STK504039
• (2E)-3-4-(Diethylamino)phenylacrylic Acid

• Inchi： 1S/C13H17NO2/c1-3-14(4-2)12-8-5-11(6-9-12)7-10-13(15)16/h5-10H,3-4H2,1-2H3,(H,15,16)/b10-7+
• InChI Key： DOERLUCWEUSMIF-JXMROGBWSA-N
• SMILES： OC(/C=C/C1C=CC(=CC=1)N(CC)CC)=O

Computed Properties

• Exact Mass: 219.12600
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 181.3 ºC (ethanol acetone (1:1))
• Solubility: Almost insoluble (0.088 g/l) (25 º C),
• PSA: 40.54000
• LogP: 2.63060

(2E)-3-4-(Diethylamino)phenylacrylic Acid Security Information

• HazardClass：IRRITANT

Additional information on (2E)-3-4-(Diethylamino)phenylacrylic Acid

Professional Introduction to (2E)-3-4-(Diethylamino)phenylacrylic Acid (CAS No. 78776-25-7)

(2E)-3-4-(Diethylamino)phenylacrylic Acid, with the CAS number 78776-25-7, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique molecular structure, exhibits a range of pharmacological properties that make it a valuable candidate for further investigation and potential applications in drug development.

The molecular structure of (2E)-3-4-(Diethylamino)phenylacrylic Acid consists of a phenyl ring substituted with a diethylamino group at the 4-position and an acrylic acid moiety at the 3-position. This configuration imparts distinct chemical and biological properties, making it a versatile intermediate in synthetic chemistry. The presence of the double bond in the acrylic acid moiety enhances its reactivity, allowing for various functionalization strategies that can be exploited in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of (2E)-3-4-(Diethylamino)phenylacrylic Acid. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are relevant to various therapeutic areas. For instance, preliminary research suggests that it could interfere with the activity of enzymes involved in inflammation and pain signaling pathways. These findings are particularly intriguing given the high unmet medical needs in managing chronic inflammatory conditions.

Moreover, the diethylamino group in the molecule contributes to its ability to cross the blood-brain barrier, which is a crucial factor for compounds intended for central nervous system (CNS) applications. This property makes (2E)-3-4-(Diethylamino)phenylacrylic Acid a promising candidate for developing novel therapeutics targeting neurological disorders. Current research is focusing on its potential role in modulating neurotransmitter systems, which could have implications for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of (2E)-3-4-(Diethylamino)phenylacrylic Acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and asymmetric synthesis, are being employed to optimize the production of this compound. These techniques not only improve efficiency but also enhance the scalability of its synthesis, which is essential for industrial applications.

One of the key challenges in working with (2E)-3-4-(Diethylamino)phenylacrylic Acid is its reactivity due to the presence of both the acrylic acid moiety and the diethylamino group. These functional groups can participate in various chemical reactions, necessitating careful consideration during both synthesis and application. However, this reactivity also opens up possibilities for further derivatization, allowing chemists to tailor its properties for specific biological targets.

The compound's potential as a building block in drug discovery is further highlighted by its ability to form stable complexes with other molecules. This characteristic is particularly useful in designing prodrugs or drug conjugates that can enhance bioavailability or target specificity. Recent advances in computational chemistry have enabled researchers to predict how (2E)-3-4-(Diethylamino)phenylacrylic Acid interacts with biological targets at an atomic level, providing valuable insights into its pharmacological mechanism.

In conclusion, (2E)-3-4-(Diethylamino)phenylacrylic Acid (CAS No. 78776-25-7) represents a fascinating subject of study with significant implications for pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new aspects of its pharmacology and synthetic utility, this compound is poised to play a crucial role in future medical advancements.